1-[(3,4-dimethylphenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine hydrochloride

• IUPAC Name: 1-(3,4-dimethylphenyl)sulfonyl-4-[(3-fluorophenyl)methyl]piperazine;hydrochloride
• InChI: InChI=1S/C19H23FN2O2S.ClH/c1-15-6-7-19(12-16(15)2)25(23,24)22-10-8-21(9-11-22)14-17-4-3-5-18(20)13-17;/h3-7,12-13H,8-11,14H2,1-2H3;1H
• InChI Key: UKSXSBBBSNNWDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC(=CC=C3)F)C.Cl
• Molecular Formula: C19H24ClFN2O2S
• Molecular Weight: 398.9 g/mol

Description

1-[(3,4-dimethylphenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine hydrochloride, also known as DF-MPPO, is a chemical compound that has been widely used in scientific research. It is a selective antagonist of the dopamine D4 receptor and has been studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

1-[(3,4-dimethylphenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine hydrochloride acts as a selective antagonist of the dopamine D4 receptor, which is a G protein-coupled receptor that is primarily expressed in the prefrontal cortex and limbic system of the brain. By blocking the activity of this receptor, 1-[(3,4-dimethylphenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine hydrochloride can modulate the release of dopamine and other neurotransmitters, leading to changes in cognitive and emotional processes.
Biochemical and Physiological Effects:
1-[(3,4-dimethylphenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine hydrochloride has been shown to have a number of biochemical and physiological effects, including the modulation of dopamine release, the regulation of neuronal activity in the prefrontal cortex and limbic system, and the modulation of cognitive and emotional processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(3,4-dimethylphenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine hydrochloride in lab experiments is its selective antagonism of the dopamine D4 receptor, which allows researchers to study the specific effects of this receptor on cognitive and emotional processes. However, one limitation of using 1-[(3,4-dimethylphenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine hydrochloride is its relatively low potency compared to other dopamine receptor antagonists, which may require higher doses and longer treatment times in order to achieve significant effects.

Future Directions

There are a number of future directions for research on 1-[(3,4-dimethylphenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine hydrochloride, including the development of more potent and selective dopamine D4 receptor antagonists, the investigation of its therapeutic potential in other neurological disorders, and the exploration of its effects on other neurotransmitter systems. Additionally, further studies are needed to elucidate the specific mechanisms underlying the biochemical and physiological effects of 1-[(3,4-dimethylphenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine hydrochloride.

Scientific Research Applications

1-[(3,4-dimethylphenyl)sulfonyl]-4-(3-fluorobenzyl)piperazine hydrochloride has been extensively studied for its potential therapeutic applications in various neurological disorders, including schizophrenia, Parkinson's disease, and attention deficit hyperactivity disorder (ADHD). It has been shown to have a high affinity for the dopamine D4 receptor, which is involved in the regulation of cognitive and emotional processes.